Cas no 13292-45-0 (N-Demethyl Rifampicin)

• Product Name: N-Demethyl Rifampicin
• CAS No: 13292-45-0
• MF: C₄₂H₅₆N₄O₁₂
• MW: 808.913652420044
• CID: 150683
• PubChem ID: 135554537
• Update Time: 2025-04-19

N-Demethyl Rifampicin Chemical and Physical Properties

Names and Identifiers

• Rifamycin,3-[(1-piperazinylimino)methyl]-
• N-Demethyl Rifampin
• 3-(piperazin-1-ylimino-methyl)-rifamycin
• 3-(piperidinyliminomethyl)rifamycin SV
• 4-N-Demethylrifampicin
• Demethylrifampicin
• N-Demethylrifampicin
• rifaldehyde piperazin-1-ylhydrazone
• Rifampicin AF
• NSC 143416
• N-Desmethyl Rifampicin
• Rifampicin, D-methyl
• BRN 0603769
• 2,7-(Epoxypentadeca(1,11,13)trienimino)naphtho(2,1-b)furan-1,11(2H)-dione, 5,6,9,17,19,21-hexahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-8-(N-1-piperazinylformimidoyl)-, 21-acetate
• Rifampicin AF/AP
• N-Demethylrifampin
• 3-((1-Piperazinylimino)methyl)rifampicin
• 13292-45-0
• N-Demethyl-rifampicin
• AF/AP
• [(7S,9E,11S,12R,13S,14R,15R,16R,17S,18S,19E,21E)-2,15,17,27,29-pentahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-6,23-dioxo-26-[(E)-piperazin-1-yliminomethyl]-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1(29),2,4,9,19,21,25,27-octaen-13-yl] acetate
• Rifamycin, 3-((1-piperazinylimino)methyl)-
• Rifampicin AF/A
• N-Demethyl Rifampicin

• Inchi： 1S/C42H56N4O12/c1-20-11-10-12-21(2)41(54)45-32-27(19-44-46-16-14-43-15-17-46)36(51)29-30(37(32)52)35(50)25(6)39-31(29)40(53)42(8,58-39)56-18-13-28(55-9)22(3)38(57-26(7)47)24(5)34(49)23(4)33(20)48/h10-13,18-20,22-24,28,33-34,38,43,48-52H,14-17H2,1-9H3,(H,45,54)/b11-10+,18-13+,21-12+,44-19+/t20-,22+,23+,24+,28-,33-,34+,38+,42-/m0/s1
• InChI Key： FKKVFHDDYXJFFL-MOSFFKILSA-N
• SMILES： O(C(C)=O)[C@@H]1[C@H](C)[C@H](C=CO[C@]2(C)C(C3C4C(=C(/C=N/N5CCNCC5)C(=C(C=4C(=C(C)C=3O2)O)O)NC(C(C)=CC=C[C@H](C)[C@@H]([C@@H](C)[C@H]([C@H]1C)O)O)=O)O)=O)OC |t:8,43,45|

Computed Properties

• Exact Mass: 808.38900
• Monoisotopic Mass: 808.38947323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 58
• Rotatable Bond Count: 5
• Complexity: 1580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 229Ų

Experimental Properties

• PSA: 228.94000
• LogP: 4.39790